Cas no 1342178-91-9 (2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester)

• Product Name: 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester
• CAS No: 1342178-91-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 4727082
• Update Time: 2025-08-05

2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester
• Ethyl 2-amino-3-(tetrahydrofuran-2-yl)propanoate

• Inchi： 1S/C9H17NO3/c1-2-12-9(11)8(10)6-7-4-3-5-13-7/h7-8H,2-6,10H2,1H3
• InChI Key： DEZWFTPZXUAZDJ-UHFFFAOYSA-N
• SMILES： C(C1OCCC1)C(N)C(=O)OCC

Additional information on 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester

Introduction to 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester (CAS No. 1342178-91-9)

2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1342178-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both furan and amino acid derivatives, making it a versatile intermediate in the development of novel therapeutic agents. The structural uniqueness of this ester lies in its α-aminotetrahydro side chain, which contributes to its potential biological activity and reactivity in synthetic pathways.

The synthesis and application of 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester have been explored in several cutting-edge research studies, particularly in the context of drug discovery and molecular medicine. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications. The ethyl ester functionality not only enhances solubility but also provides a reactive handle for further chemical modifications, making it a valuable building block in medicinal chemistry.

In the realm of pharmaceutical research, 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester has been investigated for its potential role as a precursor in the synthesis of bioactive molecules. Its structural motif, combining a furan ring with an α-amino acid derivative, suggests possible interactions with biological targets such as enzymes and receptors. This has led to its exploration as a scaffold for developing small-molecule inhibitors or modulators. For instance, derivatives of this compound have been studied for their antimicrobial and anti-inflammatory properties, underscoring the importance of furan-based heterocycles in medicinal chemistry.

The α-aminotetrahydro moiety within 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester contributes to its chiral nature, which is a critical factor in drug design. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, making the precise control of molecular geometry essential. Researchers have leveraged this property to develop enantiomerically pure forms of this compound for targeted therapeutic applications. The synthesis of such enantiomers typically involves advanced catalytic techniques and chiral auxiliaries, reflecting the ongoing innovation in synthetic organic chemistry.

Moreover, the ethyl ester group in this compound offers flexibility in chemical transformations. It can be readily converted into other functional groups such as carboxylic acids or amides through hydrolysis or transesterification reactions. This adaptability makes 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester a valuable intermediate for constructing more complex molecules with tailored biological activities. Such transformations are often employed in the late-stage functionalization of drug candidates, where precise control over molecular structure is paramount.

Recent studies have also highlighted the role of 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester in the development of novel antibiotics. The furan ring is a common structural feature in many antimicrobial agents due to its ability to interact with bacterial enzymes and cell wall components. By incorporating this motif into synthetic pathways, researchers aim to discover new compounds that can overcome existing antibiotic resistance mechanisms. The ethyl ester derivative has been particularly noted for its stability under various reaction conditions, which is crucial for large-scale pharmaceutical production.

The growing interest in green chemistry has also influenced the synthesis of 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester. Efforts are being made to develop environmentally benign synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic hydrogenation and enzymatic transformations are among the methods being explored to achieve these goals. Such sustainable approaches not only align with regulatory requirements but also contribute to cost-effective manufacturing processes.

In conclusion, 2-Furanpropanoic acid, α-aminotetrahydro-, ethyl ester (CAS No. 1342178-91-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug discovery underscores the importance of furan-based compounds in modern medicine. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an even greater role in the development of next-generation therapeutic agents.